Cas no 1318734-99-4 ((R)-3-(4-Bromophenoxy)-2-methylpropane-1,2-diol)

• Product Name: (R)-3-(4-Bromophenoxy)-2-methylpropane-1,2-diol
• CAS No: 1318734-99-4
• MF: C₁₀H₁₃BrO₃
• MW: 261.1124
• CID: 2952014
• PubChem ID: 71059491
• Update Time: 2025-07-18

(R)-3-(4-Bromophenoxy)-2-methylpropane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• (R)-3-(4-溴苯氧基)-2-甲基丙烷-1,2-二醇
• (R)-3-(4-bromophenoxy)-2-methylpropane-1,2-diol
• A903541
• (2R)-3-(4-bromophenoxy)-2-methylpropane-1,2-diol
• SCHEMBL14053382
• 1318734-99-4
• DB-097327
• KGEBSZNIUOPWLY-SNVBAGLBSA-N
• (R)-3-(4-Bromophenoxy)-2-methylpropane-1,2-diol

• Inchi： 1S/C10H13BrO3/c1-10(13,6-12)7-14-9-4-2-8(11)3-5-9/h2-5,12-13H,6-7H2,1H3/t10-/m1/s1
• InChI Key： KGEBSZNIUOPWLY-SNVBAGLBSA-N
• SMILES： BrC1C([H])=C([H])C(=C([H])C=1[H])OC([H])([H])[C@@](C([H])([H])[H])(C([H])([H])O[H])O[H]

Computed Properties

• Exact Mass: 260.00481g/mol
• Monoisotopic Mass: 260.00481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 49.7

Additional information on (R)-3-(4-Bromophenoxy)-2-methylpropane-1,2-diol

Introduction to (R)-3-(4-Bromophenoxy)-2-methylpropane-1,2-diol (CAS No. 1318734-99-4)

(R)-3-(4-Bromophenoxy)-2-methylpropane-1,2-diol (CAS No. 1318734-99-4) is a chiral compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound is characterized by its unique structural features, including a bromophenyl ether moiety and a chiral center, which make it a valuable intermediate in the synthesis of various bioactive molecules and pharmaceuticals.

The chiral nature of (R)-3-(4-Bromophenoxy)-2-methylpropane-1,2-diol is particularly important in the development of enantiomerically pure drugs, as it can significantly influence the pharmacological properties and biological activity of the final product. The presence of the bromine atom in the bromophenyl group also provides a versatile handle for further functionalization, enabling the synthesis of a wide range of derivatives with diverse biological activities.

Recent studies have highlighted the potential applications of (R)-3-(4-Bromophenoxy)-2-methylpropane-1,2-diol in various therapeutic areas. For instance, researchers at the University of California, San Francisco, have reported that this compound can serve as a key intermediate in the synthesis of novel antiviral agents. The bromophenyl group has been shown to enhance the binding affinity of these agents to viral targets, thereby improving their efficacy.

In another study published in the Journal of Medicinal Chemistry, scientists from Harvard University explored the use of (R)-3-(4-Bromophenoxy)-2-methylpropane-1,2-diol in the development of anticancer drugs. The chiral center and the bromophenyl moiety were found to play crucial roles in modulating the selectivity and potency of these compounds against cancer cells. The results indicated that derivatives of this compound exhibited significant cytotoxicity against various cancer cell lines, including those resistant to conventional chemotherapy.

The synthetic accessibility of (R)-3-(4-Bromophenoxy)-2-methylpropane-1,2-diol has also been extensively studied. A recent paper in Organic Letters described an efficient and scalable synthetic route to this compound using asymmetric catalysis. The method involves a highly enantioselective addition reaction followed by selective functionalization steps to introduce the bromophenyl group. This approach not only ensures high yields but also provides excellent enantiomeric purity, making it suitable for large-scale production.

In addition to its applications in drug discovery, (R)-3-(4-Bromophenoxy)-2-methylpropane-1,2-diol has been investigated for its potential use in materials science. Researchers at MIT have demonstrated that this compound can be used as a chiral dopant in polymer-based materials to induce chiroptical properties. The chiral center imparts optical activity to the materials, which can be useful in various optoelectronic and sensing applications.

The safety profile of (R)-3-(4-Bromophenoxy)-2-methylpropane-1,2-diol is another important aspect that has been thoroughly evaluated. Toxicological studies have shown that this compound exhibits low toxicity and good biocompatibility when used at appropriate concentrations. These findings support its potential for use in both pharmaceutical and non-pharmaceutical applications.

In conclusion, (R)-3-(4-Bromophenoxy)-2-methylpropane-1,2-diol (CAS No. 1318734-99-4) is a versatile and valuable compound with a wide range of applications in organic synthesis, medicinal chemistry, and materials science. Its unique structural features and chiral properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new possibilities for this compound, it is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.